molecular formula C24H23N3O4S2 B11142725 2-(3,5-dimethylphenoxy)-3-{(Z)-[3-(3-methoxypropyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one

2-(3,5-dimethylphenoxy)-3-{(Z)-[3-(3-methoxypropyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one

Cat. No.: B11142725
M. Wt: 481.6 g/mol
InChI Key: GHKPZBKCVFPCOC-RGEXLXHISA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound belongs to the 4H-pyrido[1,2-a]pyrimidin-4-one family, a heterocyclic scaffold known for its diverse biological activities. Structurally, it features:

  • A pyrido[1,2-a]pyrimidin-4-one core with a fused bicyclic system.
  • A (Z)-[3-(3-methoxypropyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl substituent at position 3, introducing a thiazolidinone ring with a methoxypropyl side chain.
  • A 3,5-dimethylphenoxy group at position 2, contributing steric and electronic effects.

Properties

Molecular Formula

C24H23N3O4S2

Molecular Weight

481.6 g/mol

IUPAC Name

(5Z)-5-[[2-(3,5-dimethylphenoxy)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-(3-methoxypropyl)-2-sulfanylidene-1,3-thiazolidin-4-one

InChI

InChI=1S/C24H23N3O4S2/c1-15-11-16(2)13-17(12-15)31-21-18(22(28)26-8-5-4-7-20(26)25-21)14-19-23(29)27(24(32)33-19)9-6-10-30-3/h4-5,7-8,11-14H,6,9-10H2,1-3H3/b19-14-

InChI Key

GHKPZBKCVFPCOC-RGEXLXHISA-N

Isomeric SMILES

CC1=CC(=CC(=C1)OC2=C(C(=O)N3C=CC=CC3=N2)/C=C\4/C(=O)N(C(=S)S4)CCCOC)C

Canonical SMILES

CC1=CC(=CC(=C1)OC2=C(C(=O)N3C=CC=CC3=N2)C=C4C(=O)N(C(=S)S4)CCCOC)C

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound is compared to structurally and functionally related derivatives of the 4H-pyrido[1,2-a]pyrimidin-4-one and thiazolidinone families. Key comparisons include:

Nitro-Substituted Pyrido[1,2-a]pyrimidin-4-ones

  • Example : 3-Nitro-4H-pyrido[1,2-a]pyrimidin-4-one derivatives.
  • Activity: Demonstrated antimicrobial activity against Trichomonas foetus, Entamoeba histolytica, and Leishmania donovani .

Thiazolo- and Benzothiazolo-Fused Pyrimidinones

  • Examples : Thiazolo[3,2-a]pyrimidin-4-one (54), Benzothiazolo[3,2-a]pyrimidin-4-one (55) .

Aldose Reductase Inhibitors with Antioxidant Activity

  • Example : Pyrido[1,2-a]pyrimidin-4-ones with hydroxyl or catechol groups at positions 6 or 9 .
  • Activity : Submicromolar IC50 values against aldose reductase (ALR2) and significant antioxidant capacity.

Pyrido-Pyrrolo-Pyrimidines with Antibiofilm Activity

  • Example : 1-Alkyl-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamides .
  • Activity: Inhibited biofilm formation in S. aureus and P. aeruginosa.
  • Structural Contrast: The target compound’s thiazolidinone ring may enhance metal-chelation properties, offering a distinct mechanism compared to the carboxamide derivatives .

Thiazolidinone Derivatives with Azo Linkages

  • Example : Ethyl esters of 2-(R-phenyl)-4-oxo-thiazolidin-3-yl propionic acid .
  • Activity : Antimicrobial and antioxidant properties via thiol-disulfide exchange mechanisms.
  • Divergence: The target compound’s pyrido[1,2-a]pyrimidin-4-one core provides a larger aromatic surface for DNA intercalation or protein binding, absent in simpler thiazolidinones .

Data Table: Key Structural and Functional Comparisons

Compound Class Representative Structure Key Modifications Biological Activity Reference
Target Compound Pyrido[1,2-a]pyrimidin-4-one + thiazolidinone + 3,5-dimethylphenoxy Methoxypropyl side chain, Z-configuration Hypothesized enzyme inhibition/antioxidant
Nitro-pyrido[1,2-a]pyrimidinones 3-Nitro substitution No thiazolidinone Antiprotozoal
Thiazolo-pyrimidinones Thiazolo[3,2-a]pyrimidin-4-one Sulfur-rich fused ring Low synthetic yield, unknown bioactivity
Aldose Reductase Inhibitors 6- or 9-Hydroxy/catechol groups Electron-donating substituents ALR2 inhibition, antioxidant
Pyrido-pyrrolo-pyrimidines Pyrrolo[2,3-d]pyrimidine fusion Carboxamide side chain Antibiofilm
Thiazolidinones with Azo Linkages 4-Oxo-thiazolidin-3-yl propionic acid esters Aromatic R-groups Antimicrobial, antioxidant

Research Findings and Implications

  • Structure-Activity Relationships (SAR): The thioxo group in the thiazolidinone ring may enhance redox activity, while the 3-methoxypropyl chain improves solubility .
  • Synthetic Challenges: Low yields (11–42%) in fused pyrimidinones highlight the difficulty of introducing bulky substituents . The Z-configuration in the thiazolidinone-methylidene group requires stereoselective synthesis, complicating scalability .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.